1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride
Overview
Description
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride is a heterocyclic compound that features both an imidazole and a pyrrolidine ring
Preparation Methods
The synthesis of 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the condensation of a pyrrolidine derivative with an imidazole precursor, followed by cyclization and subsequent purification steps . Industrial production methods may utilize microwave-assisted organic synthesis (MAOS) to enhance efficiency and yield .
Chemical Reactions Analysis
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the imidazole ring, often using reagents like alkyl halides or acyl chlorides.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: It is used in the study of enzyme interactions and receptor binding.
Industry: It can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring can enhance binding affinity and selectivity towards these targets, leading to various biological effects . The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Similar compounds to 1-methyl-2-(pyrrolidin-2-yl)-4,5-dihydro-1H-imidazole dihydrochloride include:
Pyrrolidin-2-one derivatives: These compounds share the pyrrolidine ring and have similar biological activities.
Imidazo[1,2-a]pyridines: These compounds have a similar imidazole structure and are used in similar applications.
The uniqueness of this compound lies in its combined imidazole and pyrrolidine rings, which confer distinct chemical and biological properties.
Properties
CAS No. |
2649067-21-8 |
|---|---|
Molecular Formula |
C8H17Cl2N3 |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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